Cas no 2171683-59-1 (4-({bicyclo3.1.0hexan-1-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-({bicyclo3.1.0hexan-1-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171683-59-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5852841
• PubChem ID: 165824721
• Update Time: 2025-07-20

4-({bicyclo3.1.0hexan-1-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({bicyclo3.1.0hexan-1-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-({bicyclo[3.1.0]hexan-1-yl}carbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1527115
• 2171683-59-1

• Inchi： 1S/C26H28N2O5/c29-23(30)12-11-22(24(31)28-26-13-5-6-16(26)14-26)27-25(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22H,5-6,11-15H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： YPILQPVSFSYKNL-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC12CCCC1C2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({bicyclo3.1.0hexan-1-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-({bicyclo[3.1.0]hexan-1-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171683-59-1)

The compound 4-({bicyclo[3.1.0]hexan-1-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171683-59-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a bicyclo[3.1.0]hexane core and Fmoc-protected amino acid moiety, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and precision medicine. The Fmoc group in this compound serves as a temporary protecting group for amines, a critical feature in stepwise peptide assembly. This aligns with the growing trend of green chemistry, as Fmoc-based strategies often reduce the need for harsh deprotection conditions compared to older methods like Boc chemistry. The bicyclo[3.1.0]hexane scaffold, on the other hand, introduces conformational rigidity, which is highly sought after in structure-activity relationship (SAR) studies for optimizing drug candidates.

From a synthetic perspective, the carbamoyl and butanoic acid functionalities in this molecule offer versatile handles for further derivatization. This adaptability is crucial in combinatorial chemistry libraries, where researchers explore vast chemical spaces to identify hits for GPCR targets or enzyme inhibitors. Notably, the compound’s CAS No. 2171683-59-1 has appeared in patent literature related to neurological disorders and metabolic diseases, reflecting its relevance in cutting-edge therapeutic areas.

Analytical characterization of 4-({bicyclo[3.1.0]hexan-1-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid typically involves techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure purity and confirm structural integrity, which are paramount given the compound’s application in GMP-grade peptide production. The rise of AI-driven drug discovery platforms has further amplified interest in such building blocks, as they feed into machine learning models predicting novel bioactive molecules.

Beyond pharmaceuticals, this compound’s bicyclic framework has implications in material science, particularly in designing supramolecular architectures. Its dual functionality (carbamoyl and carboxylic acid) enables participation in hydrogen-bonding networks, a property exploited in self-assembling systems. Such applications resonate with the broader scientific community’s focus on smart materials and nanotechnology.

In conclusion, CAS No. 2171683-59-1 represents a multifaceted tool for researchers navigating the intersections of medicinal chemistry, peptide engineering, and advanced materials. Its structural features address contemporary challenges in drug development, while its synthetic flexibility aligns with the push for sustainable methodologies. As the scientific landscape evolves, compounds like this will continue to play pivotal roles in bridging innovation and application.